Cas no 63785-87-5 (5-Bromo-1-ethylpyridin-2(1H)-one)

5-Bromo-1-ethylpyridin-2(1H)-one is a brominated pyridinone derivative with a molecular formula of C7H8BrNO. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key advantages include a reactive bromine substituent, which facilitates further functionalization through cross-coupling reactions, and the presence of the 2-pyridinone scaffold, a common pharmacophore in medicinal chemistry. The ethyl group enhances solubility in organic solvents, improving handling in synthetic workflows. Its stability under standard conditions makes it suitable for storage and transport. Researchers value this compound for its utility in constructing complex heterocyclic systems and its potential in developing bioactive molecules.

5-Bromo-1-ethylpyridin-2(1H)-one structure

63785-87-5 structure

Product Name:5-Bromo-1-ethylpyridin-2(1H)-one

CAS No:63785-87-5

MF:C₇H₈BrNO

MW:202.04852104187

MDL:MFCD00456284

CID:425736

PubChem ID:12210536

Update Time:2025-06-08

5-Bromo-1-ethylpyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 2(1H)-Pyridinone, 5-bromo-1-ethyl-
- 5-BROMO-1-ETHYL-1H-PYRIDIN-2-ONE
- 5-Bromo-1-ethylpyridin-2(1H)-one
- 5-bromo-1-ethylpyridin-2-one
- VTMWHOQCWLORMV-UHFFFAOYSA-N
- 3102AJ
- 5-bromo-1-ethylpyridin-2(1 H)-one
- NE63525
- SY046149
- AK156669
- DTXSID30480619
- SB38073
- MFCD00456284
- AC2035
- AKOS009079722
- A868036
- CS-0152012
- SCHEMBL252411
- DS-8882
- 63785-87-5
- DB-317188
- MDL： MFCD00456284
- Inchi： 1S/C7H8BrNO/c1-2-9-5-6(8)3-4-7(9)10/h3-5H,2H2,1H3
- InChI Key： VTMWHOQCWLORMV-UHFFFAOYSA-N
- SMILES： BrC1C=CC(N(C=1)CC)=O

Computed Properties

Exact Mass: 200.97894
Monoisotopic Mass: 200.97893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 20.3

Experimental Properties

Color/Form: No data avaiable
Density: 1.5±0.1 g/cm3
Melting Point: No data available
Boiling Point: 272.0±33.0℃ at 760 mmHg
Flash Point: 118.3±25.4 °C
PSA: 20.31
Vapor Pressure: No data available

5-Bromo-1-ethylpyridin-2(1H)-one Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

5-Bromo-1-ethylpyridin-2(1H)-one Pricemore >>

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